Cas no 128607-22-7 (Ospemifene)

Ospemifene is a selective estrogen receptor modulator (SERM) primarily used for the treatment of dyspareunia, a symptom of vulvar and vaginal atrophy in postmenopausal women. Its mechanism of action involves binding to estrogen receptors, exerting estrogenic effects on vaginal tissues while minimizing systemic impact. Ospemifene is administered orally, offering a non-invasive alternative to topical estrogen therapies. Clinical studies demonstrate its efficacy in improving vaginal epithelial integrity and reducing discomfort. The compound exhibits a favorable safety profile, with low risk of endometrial hyperplasia. Its selective activity makes it a valuable option for patients seeking systemic relief without the drawbacks of conventional hormone replacement therapy.
Ospemifene structure
Ospemifene structure
Product Name:Ospemifene
CAS No:128607-22-7
MF:C24H23ClO2
MW:378.891226053238
MDL:MFCD00871890
CID:142784
PubChem ID:3036505
Update Time:2025-10-13

Ospemifene Chemical and Physical Properties

Names and Identifiers

    • Ethanol,2-[4-[(1Z)-4-chloro-1,2-diphenyl-1-buten-1-yl]phenoxy]-
    • Ospemifene FC-1271a
    • 2-(4-(4-chloro-1,2-diphenyl-but-1-enyl)phenoxy)ethanol
    • 2-[4-[(Z)-4-chloro-1,2-diphenylbut-1-enyl]phenoxy]ethanol
    • Ospemifene
    • 2-[4-[4-Chloro-1,2-diphenyl-1(Z)-butenyl]phenoxy]ethanol
    • 2-{4-[(1Z)-4-chloro-1,2-diphenylbut-1-en-1-yl]phenoxy}ethanol
    • Fc-1271a
    • Ccris 9205
    • Unii-B0p231ilbk
    • Z-2-[4-(4-chloro-1,2-diphenyl-but-1-enyl)phenoxy]ethanol
    • 2-(p-((Z)-4-Chloro-1,2-diphenyl-1-butenyl)phenoxy)ethanol
    • Osphena
    • Deamino-hydroxytoremifene
    • B0P231ILBK
    • senshio
    • Ethanol, 2-[4-[(1Z)-4-chloro-1,2-diphenyl-1-butenyl]phenoxy]-
    • Ethanol, 2-[4-[(1Z)-4-chloro-1,2-diphenyl-1-buten-1-yl]phenoxy]-
    • Ophena
    • Ospemifene [USAN:INN:BAN]
    • Osphena (TN)
    • C24H23ClO2
    • ETHANOL, 2-(4-((1Z)-4-CHLORO-1,2-DIPHENYL-1-BUTENYL)PHENOXY)-
    • O0441
    • NS00068653
    • SCHEMBL948118
    • HY-B0723
    • 2-[4-[(Z)-4-chloro-1,2-di(phenyl)but-1-enyl]phenoxy]ethanol
    • OSPEMIFENE [MART.]
    • OSPEMIFENE [USAN]
    • G03XC05
    • BCP20981
    • Ospemifene [INN]
    • 128607-22-7
    • 2-(4-((1Z)-4-chloro-1,2-diphenylbut-1-en-1-yl)phenoxy)ethanol
    • Z-2-[4-(4-chloro-1,2-diphenyl-but-1-enyl)-phenoxy]-ethanol
    • DB04938
    • 2-{4-[(1Z)-4-chloro-1,2-diphenylbut-1-en-1-yl]phenoxy}ethan-1-ol
    • CCG-268392
    • NCGC00386347-01
    • AC-27645
    • D08958
    • Fc-1271
    • GTPL7349
    • Ospemifene, FC-1271a
    • CS-5961
    • J-005613
    • CHEMBL2105395
    • Tore iii
    • MFCD00871890
    • SW219657-1
    • Q7107372
    • HSDB 8281
    • (deaminohydroxy) toremifene
    • Z-2-(4-(4-chloro-1,2-diphenyl-but-1-enyl)phenoxy)ethanol
    • OSPEMIFENE [MI]
    • OSPEMIFENE [ORANGE BOOK]
    • CHEBI:73275
    • LUMKNAVTFCDUIE-VHXPQNKSSA-N
    • DTXSID101025426
    • s4285
    • OSPEMIFENE [WHO-DD]
    • OSPEMIFENE (MART.)
    • AKOS025401964
    • ospemifenum
    • Ospemifene (INN/USAN/BAN)
    • EN300-21702760
    • OSPEMIFENE [VANDF]
    • Ospemifeno
    • 1ST11396
    • BRD-K44184170-001-01-7
    • MDL: MFCD00871890
    • Inchi: 1S/C24H23ClO2/c25-16-15-23(19-7-3-1-4-8-19)24(20-9-5-2-6-10-20)21-11-13-22(14-12-21)27-18-17-26/h1-14,26H,15-18H2/b24-23-
    • InChI Key: LUMKNAVTFCDUIE-VHXPQNKSSA-N
    • SMILES: ClCC/C(/C1C=CC=CC=1)=C(\C1C=CC=CC=1)/C1C=CC(=CC=1)OCCO

Computed Properties

  • Exact Mass: 378.13879
  • Monoisotopic Mass: 378.1386577g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 8
  • Complexity: 441
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.5
  • XLogP3: 6.5

Experimental Properties

  • Color/Form: Not available
  • Density: 1.166±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 115-117°C
  • Boiling Point: 544.6°C at 760 mmHg
  • Flash Point: 283.2±30.1 °C
  • Solubility: Insuluble (6.4E-3 g/L) (25 ºC),
  • PSA: 29.46
  • Vapor Pressure: 0.0±1.5 mmHg at 25°C

Ospemifene Security Information

  • Symbol: GHS08
  • Prompt:warning
  • Signal Word:Danger
  • Hazard Statement: H361
  • Warning Statement: P201-P202-P280-P308+P313-P405-P501
  • Hazardous Material transportation number:UN 3077 9 / PGIII
  • Hazard Category Code: 50/53
  • Safety Instruction: 60-61
  • Hazardous Material Identification: N
  • HazardClass:9
  • PackingGroup:Ⅲ
  • Storage Condition:0-10°C

Ospemifene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
MedChemExpress
HY-B0723-10mM*1mLinDMSO
Ospemifene
128607-22-7 99.98%
10mM*1mLinDMSO
¥550 2023-07-26
MedChemExpress
HY-B0723-10mg
Ospemifene
128607-22-7 99.98%
10mg
¥500 2024-04-20
MedChemExpress
HY-B0723-50mg
Ospemifene
128607-22-7 99.98%
50mg
¥850 2024-04-20
MedChemExpress
HY-B0723-100mg
Ospemifene
128607-22-7 99.98%
100mg
¥1000 2024-04-20
MedChemExpress
HY-B0723-200mg
Ospemifene
128607-22-7 99.98%
200mg
¥1500 2024-04-20
Alichem
A019064919-250mg
2-(4-(4-Chloro-1,2-diphenyl-but-1-enyl)phenoxy)ethanol
128607-22-7 95%
250mg
332.80 USD 2021-06-17
Alichem
A019064919-1g
2-(4-(4-Chloro-1,2-diphenyl-but-1-enyl)phenoxy)ethanol
128607-22-7 95%
1g
832.00 USD 2021-06-17
S e l l e c k ZHONG GUO
S4285-25mg
Ospemifene
128607-22-7 99.98%
25mg
¥801.29 2023-11-03
S e l l e c k ZHONG GUO
S4285-100mg
Ospemifene
128607-22-7 99.98%
100mg
¥2024.41 2023-11-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
O159905-250mg
Ospemifene
128607-22-7 ≥98.0%
250mg
¥108.90 2023-09-01

Related Categories

Additional information on Ospemifene

Ospemifene (CAS No. 128607-22-7): A Comprehensive Guide to Its Uses, Benefits, and Research Insights

Ospemifene (CAS No. 128607-22-7) is a selective estrogen receptor modulator (SERM) that has garnered significant attention in the field of women's health. Marketed under the brand name Osphena, this compound is primarily prescribed for the treatment of dyspareunia, a symptom of vulvar and vaginal atrophy (VVA) due to menopause. Unlike traditional hormone replacement therapies (HRT), Ospemifene offers a targeted approach with fewer systemic side effects, making it a preferred choice for many patients and healthcare providers.

The mechanism of action of Ospemifene involves binding to estrogen receptors in specific tissues, such as the vaginal epithelium, while exhibiting minimal activity in others, like the breast or uterus. This selectivity reduces the risk of complications such as endometrial hyperplasia or breast cancer, which are often associated with conventional estrogen therapies. Clinical studies have demonstrated its efficacy in improving vaginal dryness and pain during intercourse, addressing key concerns for postmenopausal women.

In recent years, Ospemifene has become a topic of interest in online searches, with users frequently asking questions like "Is Ospemifene safe for long-term use?" or "How does Ospemifene compare to other SERMs?" Research indicates that Ospemifene has a favorable safety profile, with most adverse effects being mild and transient, such as hot flashes or muscle spasms. Its non-hormonal classification also makes it a viable option for women who cannot or prefer not to use estrogen-based treatments.

Another trending topic is the potential off-label uses of Ospemifene. While its primary indication is for VVA, preliminary studies suggest it may have benefits in other areas, such as bone health and cardiovascular protection. However, further research is needed to confirm these findings. Patients and clinicians are encouraged to stay updated on the latest clinical trials and guidelines to make informed decisions.

From an SEO perspective, keywords like "Ospemifene side effects", "Ospemifene dosage", and "Ospemifene vs. local estrogen" are highly searched, reflecting the public's demand for detailed, accessible information. This underscores the importance of providing accurate, science-backed content to address these queries. Additionally, the rise of telemedicine has increased online discussions about Ospemifene prescriptions, highlighting the need for clear communication between patients and providers.

In conclusion, Ospemifene (CAS No. 128607-22-7) represents a significant advancement in the management of menopausal symptoms, particularly VVA. Its unique pharmacological profile, combined with a growing body of clinical evidence, positions it as a valuable tool in women's healthcare. As research continues to explore its broader applications, Ospemifene is likely to remain a focal point in both medical and public discourse.

Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent